Cas no 2103331-95-7 (PROTAC Her3 Degrader-8)

• Product Name: PROTAC Her3 Degrader-8
• CAS No: 2103331-95-7
• MF: C₄₉H₅₅N₁₁O₆S
• MW: 926.096108675003
• CID: 6794268
• PubChem ID: 148838681
• Update Time: 2025-06-13

PROTAC Her3 Degrader-8 Chemical and Physical Properties

Names and Identifiers

• 2103331-95-7
• SCHEMBL22196984
• DA-57144
• CS-0864294
• HY-153796
• PROTAC Her3 Degrader-8

• Inchi： 1S/C49H55N11O6S/c1-6-39(62)55-36-22-32(16-17-38(36)66-35-10-8-7-9-11-35)42-41-45(50)52-27-53-46(41)60(57-42)33-18-20-58(21-19-33)26-40(63)56-44(49(3,4)5)48(65)59-25-34(61)23-37(59)47(64)51-24-30-12-14-31(15-13-30)43-29(2)54-28-67-43/h6-17,22,27-28,33-34,37,44,61H,1,18-21,23-26H2,2-5H3,(H,51,64)(H,55,62)(H,56,63)(H2,50,52,53)/t34-,37+,44-/m0/s1
• InChI Key： OVCGHYOSRVGRMJ-RQWACUIYSA-N
• SMILES： S1C=NC(C)=C1C1C=CC(=CC=1)CNC([C@H]1C[C@@H](CN1C([C@@H](C(C)(C)C)NC(CN1CCC(CC1)N1C2C(=C(N)N=CN=2)C(C2C=CC(=C(C=2)NC(C=C)=O)OC2C=CC=CC=2)=N1)=O)=O)O)=O

Computed Properties

• Exact Mass: 925.40574969g/mol
• Monoisotopic Mass: 925.40574969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 67
• Rotatable Bond Count: 15
• Complexity: 1700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 251Ų

Additional information on PROTAC Her3 Degrader-8

Recent Advances in PROTAC Her3 Degrader-8 and Compound 2103331-95-7: A Comprehensive Research Brief

The field of targeted protein degradation has witnessed significant advancements in recent years, with PROTACs (Proteolysis Targeting Chimeras) emerging as a promising therapeutic modality. Among these, PROTAC Her3 Degrader-8 has garnered attention due to its potential in targeting HER3 (ErbB3), a receptor tyrosine kinase implicated in various cancers, particularly those resistant to EGFR and HER2 inhibitors. This research brief delves into the latest findings related to PROTAC Her3 Degrader-8 and its associated compound, 2103331-95-7, providing a detailed analysis of their mechanisms, efficacy, and therapeutic potential.

PROTAC Her3 Degrader-8 is a bifunctional molecule designed to selectively degrade HER3 by recruiting the ubiquitin-proteasome system. The compound consists of a HER3-binding ligand linked to an E3 ubiquitin ligase recruiter, facilitating the ubiquitination and subsequent degradation of HER3. Recent studies have demonstrated its ability to effectively reduce HER3 levels in vitro and in vivo, leading to suppressed tumor growth in HER3-dependent cancer models. Notably, the compound exhibits high selectivity, minimizing off-target effects commonly associated with traditional kinase inhibitors.

Compound 2103331-95-7, a key intermediate in the synthesis of PROTAC Her3 Degrader-8, has been the focus of recent optimization efforts. Structural modifications to this compound have aimed at improving its binding affinity to HER3 and enhancing its pharmacokinetic properties. Recent publications highlight the successful incorporation of 2103331-95-7 derivatives into PROTAC Her3 Degrader-8, resulting in improved degradation efficiency and cellular permeability. These advancements underscore the critical role of 2103331-95-7 in the development of next-generation HER3 degraders.

In preclinical studies, PROTAC Her3 Degrader-8 has shown remarkable efficacy in overcoming resistance mechanisms observed in HER3-amplified cancers. For instance, in a recent study published in the Journal of Medicinal Chemistry, researchers reported that PROTAC Her3 Degrader-8 induced near-complete HER3 degradation at nanomolar concentrations, leading to sustained inhibition of downstream signaling pathways such as PI3K/AKT and MAPK. Importantly, the compound demonstrated synergistic effects when combined with existing HER2 inhibitors, suggesting its potential as a combination therapy in HER2-positive cancers.

Despite these promising results, challenges remain in the clinical translation of PROTAC Her3 Degrader-8. Issues such as oral bioavailability, tissue distribution, and potential immune responses need to be addressed. Ongoing research is exploring novel formulations and delivery systems to optimize the therapeutic window of this PROTAC. Additionally, the development of predictive biomarkers is crucial to identify patient populations most likely to benefit from HER3 degradation therapy.

In conclusion, PROTAC Her3 Degrader-8 and its associated compound 2103331-95-7 represent a significant leap forward in targeted protein degradation technology. The latest research underscores their potential as a novel therapeutic strategy for HER3-driven cancers, particularly in overcoming drug resistance. As the field progresses, further optimization and clinical validation will be essential to realize the full therapeutic potential of these compounds. This research brief serves as a timely update for professionals in the chemical biology and pharmaceutical sectors, highlighting the exciting developments in this rapidly evolving area.